Cas no 570416-69-2 (Imidazo[1,2-b]pyridazine-3-sulfonamide, 6-chloro-2,8-dimethyl-)

• Product Name: Imidazo[1,2-b]pyridazine-3-sulfonamide, 6-chloro-2,8-dimethyl-
• CAS No: 570416-69-2
• MF: C₈H₉ClN₄O₂S
• MW: 260.700658559799
• CID: 4042682
• Update Time: 2025-07-10

Imidazo[1,2-b]pyridazine-3-sulfonamide, 6-chloro-2,8-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-b]pyridazine-3-sulfonamide, 6-chloro-2,8-dimethyl-

• Inchi： 1S/C8H9ClN4O2S/c1-4-3-6(9)12-13-7(4)11-5(2)8(13)16(10,14)15/h3H,1-2H3,(H2,10,14,15)
• InChI Key： QZLIBVVQBAOCMV-UHFFFAOYSA-N
• SMILES： C12=NC(C)=C(S(N)(=O)=O)N1N=C(Cl)C=C2C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on Imidazo[1,2-b]pyridazine-3-sulfonamide, 6-chloro-2,8-dimethyl-

Imidazo[1,2-b]pyridazine-3-sulfonamide, 6-chloro-2,8-dimethyl- (CAS No. 570416-69-2): A Comprehensive Overview

Imidazo[1,2-b]pyridazine-3-sulfonamide, 6-chloro-2,8-dimethyl- (CAS No. 570416-69-2) is a structurally unique heterocyclic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the imidazo[1,2-b]pyridazine class, a scaffold that has shown promise in various biological activities. The presence of a sulfonamide group and chloro substituents at specific positions enhances its pharmacological potential, making it a subject of intense study for its potential therapeutic applications.

The chemical structure of Imidazo[1,2-b]pyridazine-3-sulfonamide, 6-chloro-2,8-dimethyl- features a fused bicyclic system consisting of an imidazole ring and a pyridazine ring. The sulfonamide functionality at the 3-position and the chloro groups at the 6- and 8-positions contribute to its unique electronic and steric properties. These structural features are crucial in determining its interaction with biological targets, particularly enzymes and receptors involved in various disease pathways.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. Among these, imidazo[1,2-b]pyridazines have emerged as a significant class of molecules due to their diverse biological activities. Studies have demonstrated that these compounds exhibit properties such as kinase inhibition, anti-inflammatory effects, and antimicrobial activity. The sulfonamide moiety further enhances these properties by improving solubility and bioavailability.

6-chloro-2,8-dimethyl-imidazo[1,2-b]pyridazine-3-sulfonamide has been extensively studied for its potential role in drug discovery. The chloro substituents at the 6- and 8-positions are particularly noteworthy as they can modulate the electronic properties of the molecule, thereby influencing its binding affinity to biological targets. This compound has been shown to interact with various enzymes and receptors, making it a promising candidate for further development.

One of the most compelling aspects of Imidazo[1,2-b]pyridazine-3-sulfonamide, 6-chloro-2,8-dimethyl- is its potential application in oncology research. Preclinical studies have indicated that this compound exhibits inhibitory activity against several kinases involved in cancer cell proliferation and survival. The sulfonamide group plays a critical role in mediating these interactions by forming hydrogen bonds with key residues in the active sites of these enzymes. This has led to investigations into its efficacy as an anti-cancer agent.

The synthesis of Imidazo[1,2-b]pyridazine-3-sulfonamide, 6-chloro-2,8-dimethyl- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of chloro substituents at specific positions necessitates careful selection of reagents and catalysts to avoid unwanted side reactions. Advances in synthetic methodologies have enabled more efficient production processes for this compound, making it more accessible for further research.

In addition to its potential therapeutic applications, Imidazo[1,2-b]pyridazine-3-sulfonamide, 6-chloro-2,8-dimethyl- has also been explored for its role in drug discovery as an intermediate for more complex molecules. Its unique structural features make it a versatile building block for designing novel compounds with enhanced pharmacological properties. Researchers have leveraged this compound to develop derivatives with improved bioavailability and target specificity.

The pharmacokinetic profile of Imidazo[1,2-b]pyridazine-3-sulfonamide, 6-chloro-2,8-dimethyl- is another area of interest. Studies have shown that this compound exhibits favorable solubility and metabolic stability, which are critical factors for its absorption and distribution within the body. The sulfonamide group contributes to its solubility by increasing polarity, while the chloro substituents influence its metabolic pathways by modulating enzyme interactions.

The future prospects for Imidazo[1,2-b]pyridazine-3-sulfonamide, particularly the derivative 6-chloro-2-methyl, are promising. Ongoing research aims to optimize its pharmacological properties through structural modifications and combination therapies. The integration of computational methods such as molecular docking and virtual screening has accelerated the discovery process by identifying potential lead compounds with high binding affinity to biological targets.

In conclusion, Imidazo[1,b-pyridazine]-3-sulfonamides, especially those with chloro substituents like Imidazo[1,b-pyridazine]-3-sulfonamides, represent a significant class of molecules with diverse biological activities. The compound CAS No.570416-69-02^{_{> is no exception>, demonstrating considerable promise in pharmaceutical research. Its unique structural features make it a valuable tool for developing novel therapeutics, particularly in oncology and inflammatory diseases. As research continues, we can expect further insights into its mechanisms of action and additional applications across various therapeutic areas.}} >